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Abstract

Acid Green 20, with the molecular formula C22H16NeNa207Sz, is a disodium salt belonging to
the double azo class of dyes.[1][2] Its primary applications are in the dyeing of materials such
as wool, silk, polyamide fibers, leather, and paper.[1][2][3] While its use in direct biological
research as a stain or probe is not extensively documented, a notable area of investigation
involves its degradation through advanced oxidation processes. This guide provides a
comprehensive overview of the molecular properties, synthesis, and a detailed experimental
protocol for a researched application of Acid Green 20. Safety and handling information are
also included to ensure its proper use in a laboratory setting.

Molecular Properties and Specifications

Acid Green 20, also known by its Colour Index name C.I. 20495 and CAS number 5850-39-5,
is a dark green to black powder.[1][2][3] It is soluble in water, slightly soluble in ethanol, and
insoluble in most other organic solvents.[2][3] The aqueous solution of Acid Green 20 is dark
blue-green, turning purple upon the addition of a concentrated sodium hydroxide solution.[4]

Table 1: Physicochemical Properties of Acid Green 20
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Property Value Reference

Molecular Formula C22H16NeNa207S:2 [L1121[31[4]

Molecular Weight 586.51 g/mol [L112][31[41[5]

CAS Number 5850-39-5 [1112]14]

C.l. Name Acid Green 20, 20495 [11121[3]

Appearance Dark green to green-black I
powder

Melting Point >300°C [4]

N Soluble in water, slightly
Solubility _ [11[21[3114]
soluble in ethanol

Table 2: Chemical Reactivity and Stability

Condition Observation Reference

In 10% Sodium Hydroxide Purple solution [1112113114]

_ _ Blue-green solution, turns blue
In Concentrated Sulfuric Acid ) S o [1112113114]
with precipitation upon dilution

In Concentrated Nitric Acid Brown solution [1112113114]

- Stable under normal
Stability [5]
temperatures and pressures

o Strong oxidizing agents, strong
Incompatibilities ) [5]
reducing agents

B Irritating and toxic fumes and
Hazardous Decomposition [5]
gases

Manufacturing Process

The synthesis of Acid Green 20 involves a multi-step diazotization and coupling process. The
general workflow is outlined below.
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Step 1: First Diazotization and Coupling

4-Amino-5-hydroxynaphthalene-
2,7-disulfonic acid (H Acid)

Step 2: Second Diazotization and Coupling Step 3: Reduction and Final Product

Acid Green 20

Nitro Group Reduction
(with Sodium Sulfide)

Coupling
(Alkaline Conditions)

Click to download full resolution via product page

Manufacturing process of Acid Green 20.

Research Applications and Experimental Protocols

While primarily an industrial dye, Acid Green 20 has been the subject of environmental
research, particularly in the context of wastewater treatment. One notable study focuses on its
decolorization using ultrasonic irradiation in the presence of hydrogen peroxide (H202).[5][6]
This process is an advanced oxidation technique for breaking down non-biodegradable azo

dyes.

Experimental Protocol: Ultrasonic-Assisted
Decolorization of Acid Green 20

This protocol is based on the optimization study for the decolorization of Acid Green 20 using
ultrasound and H202.[1][3][5]

Objective: To determine the optimal conditions for the decolorization of an aqueous solution of
Acid Green 20.
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Materials:

e Acid Green 20 (AG 20)

» Hydrogen peroxide (H202) solution (30%)

 Sulfuric acid (H2S0a4) and Sodium hydroxide (NaOH) for pH adjustment
» Deionized water

» Ultrasonic bath/probe system with power control

e Spectrophotometer

e pH meter

Experimental Workflow:
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Prepare AG 20 stock solution

and test solutions of known concentration.

Adjust the initial pH of the
test solution using H2SO4 or NaOH.

l

Add the desired concentration
of H20:2 to the test solution.

—_—— —_——
- -~
— -~

//’ Subject the solution to ultrasonic RN
" irradiation at a specific power density 3
~~ for a set duration. e

Take samples at regular
intervals during the experiment.

Measure the absorbance of the samples
using a spectrophotometer at the
wavelength of maximum absorbance for AG 20.

Calculate the decolorization efficiency.

Click to download full resolution via product page

Experimental workflow for decolorization.

Procedure:

« Preparation of Solutions: Prepare a stock solution of Acid Green 20 in deionized water.
From this, prepare test solutions of the desired initial concentration.
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o Parameter Optimization: The efficiency of decolorization is dependent on several factors. A
response surface methodology (RSM) based on a Box-Behnken design can be employed to
optimize the process. The key independent variables to investigate are:

o Ultrasonic power density (W/mL)
o Initial pH of the dye solution
o H20:2 concentration (mM)

o Decolorization Experiment: a. Take a known volume of the Acid Green 20 test solution. b.
Adjust the initial pH to the desired value using H2SOa4 or NaOH. c. Add the calculated amount
of H202 solution. d. Place the solution in the ultrasonic apparatus and begin irradiation at the
selected power density. e. Withdraw samples at predetermined time intervals.

e Analysis: a. Measure the absorbance of each sample at the maximum absorbance
wavelength (Amax) of Acid Green 20 using a spectrophotometer. b. The decolorization
efficiency (%) can be calculated using the following formula: Decolorization Efficiency (%) =
[(Ao - At) / Ao] x 100 Where Ao is the initial absorbance and At is the absorbance at time t.

Optimized Conditions: A study found the optimal conditions for the decolorization of Acid
Green 20 to be:

» Ultrasonic power density: 1.08 W/mL[1][3]

e Initial pH: 4.85[1][3]

e H20:2 concentration: 1.94 mM[1][3]

Under these conditions, a decolorization rate of 96.3% was experimentally observed.[1][3]

Safety and Handling

Acid Green 20 should be handled with appropriate personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat.[5] Dust inhalation should be avoided, and the
material should be used in a well-ventilated area.[5]

Table 3: Health and Safety Information
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Hazard

Description

First Aid Measures

Eye Contact

May cause irritation and

inflammation.[5]

Immediately flush eyes with
plenty of water for at least 15
minutes. Seek medical

attention.[5]

Skin Contact

Prolonged or repeated contact

may cause skin irritation.[5]

Flush skin with plenty of soap

and water.[5]

Harmful if swallowed. May

If conscious, give 2-4 cupfuls

of milk or water. Do not induce

Ingestion cause gastrointestinal irritation. - )
5] vomiting. Seek medical
attention.[5]
Remove from exposure to
) May cause irritation of the fresh air. Seek medical
Inhalation

respiratory tract.[5]

attention if symptoms persist.

[5]

Carcinogenicity

Not listed by ACGIH, IARC,
NIOSH, NTP, or OSHA.[5]

N/A

Mutagenicity

Mutagenicity data has been

reported.[5]

N/A

Conclusion

Acid Green 20 is a well-characterized azo dye with established industrial applications. For the
research community, its primary relevance lies in studies of environmental remediation and
advanced oxidation processes. The detailed protocol for its ultrasonic-assisted decolorization
provides a basis for further investigation into the degradation of azo dyes. While direct
applications in cellular biology or drug development have not been identified, a thorough
understanding of its chemical properties and reactivity is essential for any potential future
explorations in these fields. Researchers should always consult the material safety data sheet
(MSDS) before use and handle the compound with appropriate care.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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